Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing
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Compound Focus: Methyl salicylate

CAS No.: 68917-50-0

Cat. No.: S3719126

This table synthesizes the core quantitative findings from the 2024 study, which investigated the short-term

effects of a 12.9% methyl salicylate gel compared to a placebo gel over a 45-minute period [1] [2].

. Statistical
Parameter Methyl Salicylate Gel Placebo Gel .
Significance
Skin Temperature Initial decrease (A -3.36°C Initial decrease (A Significantly higher than
(Tskin) at T5), then significant -3.90°C at T5), placebo between T5
increase above placebo followed by a gradual and T40 (p <.05) [1].
from T5 to T40 [1]. increase [1].
Skin Marked increase, peaking Decrease at T5 (A Significantly higher than
Microcirculation at T5 (A +88.7%) [1]. -17.5%) [1]. placebo from TO to T45
(MCskin) (p <.05) [1].
Muscle Oxygen Minimal effects [1]. Minimal effects [1]. No significant difference
Saturation (Sm0O2) between groups (p >
.05) [1].
Thermal Sensation Wide range from "cool" to Information not Not applicable
"hot"; most intense at T5 specified in the
[1]. abstract.
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Experimental Protocol Overview

This table outlines the key methodological details of the study to provide context for the data presented
above [1] [2].

Aspect Study Protocol
Study Design Single-blind, randomized controlled trial with a within-subject design [1].
Participants 21 healthy women (22.2 + 2.9 years) [1].

| Interventions | Test: Custom-made gel with 12.9% natural wintergreen oil (methyl salicylate >99%).
Control: Placebo gel. Dosage: 1 g of each gel applied to separate paravertebral skin areas (5 cm x 10 cm)

[1]. | | Primary Measurements | - Tskin: Infrared thermal imaging.

e MCskin: Laser speckle contrast imaging.

e SmO2: Deep tissue oxygenation monitoring [1]. | | Secondary Measurements | Thermosensory
responses (thermal sensation and comfort) assessed using Likert scales [1]. | | Assessment
Timeline | Baseline (BL) and at 5-minute intervals during a 45-minute post-application period (TO to
T45) [1]. |

Proposed Mechanism of Action

The study discusses that the complex sensory responses (ranging from cool to hot) are likely based on the
short-term modulation of thermosensitive transient receptor potential (TRP) channels [1]. Furthermore, a
separate study confirms that methyl salicylate acts as an effective penetration enhancer, primarily by
interacting with and disrupting the lipids in the skin's stratum corneum, which facilitates its own absorption

and potential action on deeper targets [3].

The following diagram illustrates the proposed pathway from application to physiological and sensory

effects.
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Research Summary & Implications

¢ Key Finding: The evidence demonstrates that topical methyl salicylate (12.9%) induces significant
short-term cutaneous vasodilation and increases skin temperature compared to a placebo, but it
does not enhance blood flow or oxygenation in the underlying skeletal muscle [1] [2].

e Mechanism: Its effects are likely mediated through its conversion to salicylic acid and the modulation
of cutaneous sensory receptors (TRP channels), acting primarily as a counterirritant [1] [4].

¢ Research Context: This study provides crucial data on methyl salicylate in isolation. Many
commercial formulations combine it with other active ingredients like menthol or camphor, which
makes it difficult to attribute clinical effects solely to methyl salicylate in those products [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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